Cas no 4892-48-2 ( )

  structure
  structure
Product Name: 
CAS No:4892-48-2
MF:C15H22O9
MW:346.329785823822
CID:932156
PubChem ID:372840
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • β-Codeine Hydrobromide
    • 2-[[(1S,4aR,5S,7aS)-5-hydroxy-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • NSC-34905
    • 4892-48-2
    • beta-Codeine Hydrobromide; Morphinan-6-ol, 8,14-didehydro-4,5-epoxy-3-methoxy-17-methyl-, hydrobromide, (5?,6?)- (9CI)Morphinan-6?-ol, 8,14-didehydro-4,5?-epoxy-3-methoxy-17-methyl-, hydrobromide (8CI); Neopine, hydrobromide (6CI,7CI); NSC 34905; ?-Codeine hydrobromide
    • Neopine hydrobromide [MI]
    • Q27286474
    • Neopine hydrobromide
    • Morphinan-6-ol, 8,14-didehydro-4,5-epoxy-3-methoxy-17-methyl-, hydrobromide, (5alpha,6alpha)-
    • UNII-PC9YS1PAII
    • beta-Codeine hydrobromide
    • PC9YS1PAII
    • .beta.-Codeine hydrobromide
    • Morphinan-6-ol, 8,14-didehydro-4,5-epoxy-3-methoxy-17-methyl-, hydrobromide, (5.alpha.,6.alpha.)-
    •  
    • Inchi: 1S/C15H22O9/c16-4-6-3-8(18)7-1-2-22-14(10(6)7)24-15-13(21)12(20)11(19)9(5-17)23-15/h1-3,7-21H,4-5H2/t7-,8+,9?,10+,11?,12?,13?,14-,15?/m0/s1
    • InChI Key: RJWJHRPNHPHBRN-MBUGLWNOSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)O)O)[C@H]1[C@@H]2C(CO)=C[C@H]([C@@H]2C=CO1)O

Computed Properties

  • Exact Mass: 346.12638228g/mol
  • Monoisotopic Mass: 346.12638228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 149Ų
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